2-cyclopentyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-(oxolan-2-ylmethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H25NO3/c20-18(12-14-6-1-2-7-14)19-16-9-3-4-10-17(16)22-13-15-8-5-11-21-15/h3-4,9-10,14-15H,1-2,5-8,11-13H2,(H,19,20)
• InChI Key: FRWFZQJGFKNMEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2=CC=CC=C2OCC3CCCO3
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

2-cyclopentyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide, commonly known as CP-47,497 or simply CP-47, is a synthetic cannabinoid that was first synthesized in the 1990s. This compound has been of great interest to the scientific community due to its potential applications in various fields, including medicine, pharmacology, and neuroscience.

Mechanism of Action

CP-47,497 acts as a potent agonist at the cannabinoid receptor CB1, which is found primarily in the brain and nervous system. Activation of the CB1 receptor by CP-47,497 leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the compound's psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CP-47,497 are similar to those of other cannabinoids, including THC. These effects include altered perception, mood, and cognition, as well as changes in heart rate and blood pressure. CP-47,497 has also been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using CP-47,497 in lab experiments is its potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the endocannabinoid system and the effects of cannabinoids on the body. However, one limitation is that CP-47,497 is a synthetic compound and may not accurately reflect the effects of natural cannabinoids found in the body.

Future Directions

There are several future directions for research on CP-47,497. One area of interest is the development of new synthetic cannabinoids with improved potency and selectivity for the CB1 receptor. Another area of interest is the potential therapeutic applications of CP-47,497 and other cannabinoids for conditions such as chronic pain, epilepsy, and anxiety disorders. Finally, further research is needed to better understand the long-term effects of CP-47,497 and other cannabinoids on the body and brain.

Synthesis Methods

The synthesis of CP-47,497 involves several steps, including the reaction of 2,4-dichlorobenzyl chloride with cyclopentylmagnesium bromide to form 2-cyclopentyl-4-chloromethylphenyl ketone. The ketone is then reacted with 2-(tetrahydro-2-furanylmethoxy)phenylboronic acid in the presence of a palladium catalyst to form the final product, CP-47,497.

Scientific Research Applications

CP-47,497 has been extensively studied for its potential applications in various fields. In pharmacology, it has been used as a tool compound to study the endocannabinoid system and the effects of cannabinoids on the body. In neuroscience, CP-47,497 has been used to study the effects of cannabinoids on the brain and behavior.